Cas no 88545-04-4 (2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE)

• Product Name: 2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE
• CAS No: 88545-04-4
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD07169002
• CID: 3258977
• PubChem ID: 17331113
• Update Time: 2025-06-08

2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE
• bis(furan-2-ylmethyl)amine hydrochloride
• EN300-7365255
• AKOS022205071
• 898-200-3
• bis[(furan-2-yl)methyl]amine hydrochloride
• 1-(furan-2-yl)-N-(furan-2-ylmethyl)methanamine;hydrochloride
• BS-39129
• CS-0317004
• 1-(2-Furyl)-N-(2-furylmethyl)methanaminehydrochloride
• 88545-04-4
• bis((furan-2-yl)methyl)amine hydrochloride
• NDA54504
• G31072
• MFCD07169002
• 1-(2-Furyl)-N-(2-furylmethyl)methanamine hydrochloride

• MDL： MFCD07169002
• Inchi： 1S/C10H11NO2.ClH/c1-3-9(12-5-1)7-11-8-10-4-2-6-13-10;/h1-6,11H,7-8H2;1H
• InChI Key： GTYRBIBVHCFROL-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)CC1=CC=CO1.[H]Cl

Computed Properties

• Exact Mass: 213.0556563Da
• Monoisotopic Mass: 213.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE

2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE (CAS No. 88545-04-4): A Comprehensive Overview

2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE (CAS No. 88545-04-4) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as N-(2-furanylmethyl)-2-furanmethanamine hydrochloride, is characterized by its unique molecular structure and functional properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of 2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE is C₁₀H₁₁NO₂·HCl, and it has a molecular weight of 207.65 g/mol. The compound features a furan ring and an amine group, which contribute to its reactivity and versatility in chemical reactions. Its hydrochloride salt form enhances its solubility in water and other polar solvents, making it suitable for various applications in both research and industrial settings.

In the pharmaceutical industry, 2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE has gained attention for its potential as an intermediate in the synthesis of drugs with therapeutic properties. Recent studies have explored its use in the development of novel antiviral agents and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in enhancing the bioavailability and efficacy of certain antiviral medications.

The synthetic pathway for N-(2-furanylmethyl)-2-furanmethanamine hydrochloride typically involves the reaction of 2-furanmethanamine with 2-furanylmethyl chloride, followed by the formation of the hydrochloride salt. This process is well-documented in the literature and has been optimized to achieve high yields and purity levels. The compound's stability under various reaction conditions makes it a reliable choice for large-scale production processes.

In addition to its pharmaceutical applications, 2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE is also used as a building block in the synthesis of fine chemicals and agrochemicals. Its ability to participate in a wide range of chemical reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable reagent in organic synthesis laboratories.

The safety profile of N-(2-furanylmethyl)-2-furanmethanamine hydrochloride has been extensively studied to ensure its safe handling and use. It is important to note that while this compound is not classified as a hazardous material under current regulations, proper safety precautions should be followed when handling it to prevent exposure to skin or inhalation.

In conclusion, 2-FURANMETHANAMINE, N-(2-FURANYLMETHYL)-, HYDROCHLORIDE (CAS No. 88545-04-4) is a multifaceted compound with significant potential in both pharmaceutical and chemical applications. Its unique molecular structure and functional properties make it an essential intermediate in the development of novel drugs and fine chemicals. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow.